Cas no 1858023-88-7 (3-(3-Chlorothiophen-2-yl)-3-hydroxypropanenitrile)

• Product Name: 3-(3-Chlorothiophen-2-yl)-3-hydroxypropanenitrile
• CAS No: 1858023-88-7
• MF: C₇H₆ClNOS
• MW: 187.646639347076
• CID: 6507026
• PubChem ID: 127013582
• Update Time: 2025-07-21

3-(3-Chlorothiophen-2-yl)-3-hydroxypropanenitrile Chemical and Physical Properties

Names and Identifiers

• 1858023-88-7
• EN300-1982850
• 3-(3-chlorothiophen-2-yl)-3-hydroxypropanenitrile
• 3-(3-Chlorothiophen-2-yl)-3-hydroxypropanenitrile

• Inchi： 1S/C7H6ClNOS/c8-5-2-4-11-7(5)6(10)1-3-9/h2,4,6,10H,1H2
• InChI Key： XIEZCVHEYJZHMX-UHFFFAOYSA-N
• SMILES： ClC1C=CSC=1C(CC#N)O

Computed Properties

• Exact Mass: 186.9858627g/mol
• Monoisotopic Mass: 186.9858627g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 179
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 72.3Ų

Additional information on 3-(3-Chlorothiophen-2-yl)-3-hydroxypropanenitrile

Professional Introduction to 3-(3-Chlorothiophen-2-yl)-3-hydroxypropanenitrile (CAS No. 1858023-88-7)

3-(3-Chlorothiophen-2-yl)-3-hydroxypropanenitrile (CAS No. 1858023-88-7) is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and chemical research due to its unique structural properties and potential applications. This compound, characterized by its thiophene ring substituted with a chlorine atom and connected to a hydroxyl-functionalized propanenitrile moiety, exhibits a distinct chemical profile that makes it a valuable intermediate in the synthesis of various bioactive molecules.

The molecular structure of 3-(3-Chlorothiophen-2-yl)-3-hydroxypropanenitrile (CAS No. 1858023-88-7) consists of a thiophene ring at the core, which is a heterocyclic aromatic compound containing sulfur. The presence of a chlorine atom at the 3-position of the thiophene ring enhances its reactivity, making it a versatile building block for further chemical modifications. The hydroxyl group and the nitrile functionality at the 3-position of the propanenitrile chain contribute to its ability to participate in various organic reactions, including nucleophilic additions, condensations, and cyclizations.

In recent years, there has been growing interest in exploring the pharmacological potential of compounds containing thiophene derivatives. Thiophenes and their derivatives are well-known for their role in medicinal chemistry due to their ability to interact with biological targets such as enzymes and receptors. The compound 3-(3-Chlorothiophen-2-yl)-3-hydroxypropanenitrile (CAS No. 1858023-88-7) is no exception, and researchers have been investigating its possible applications in drug development.

One of the most promising areas of research involving 3-(3-Chlorothiophen-2-yl)-3-hydroxypropanenitrile (CAS No. 1858023-88-7) is its potential use as a precursor in the synthesis of novel therapeutic agents. For instance, studies have shown that thiophene-based compounds can exhibit anti-inflammatory, antimicrobial, and anticancer properties. The chlorine substituent on the thiophene ring can be further functionalized to introduce additional pharmacophores, enhancing the biological activity of the resulting molecules.

The hydroxyl group in 3-(3-Chlorothiophen-2-yl)-3-hydroxypropanenitrile (CAS No. 1858023-88-7) also plays a crucial role in its reactivity and potential applications. This functional group can engage in hydrogen bonding interactions, which are important for drug-receptor binding affinity. Moreover, the nitrile group can serve as a versatile handle for further chemical transformations, allowing for the synthesis of more complex structures with tailored biological activities.

In terms of synthetic methodologies, 3-(3-Chlorothiophen-2-yl)-3-hydroxypropanenitrile (CAS No. 1858023-88-7) can be synthesized through various routes, including nucleophilic substitution reactions on pre-formed thiophene derivatives and condensation reactions involving appropriate nitrile and alcohol precursors. Recent advancements in synthetic chemistry have enabled more efficient and scalable production methods for this compound, making it more accessible for research purposes.

The compound's unique structural features also make it an interesting candidate for material science applications. Thiophene-based compounds are known for their electronic properties, which make them suitable for use in organic semiconductors, conductive polymers, and other advanced materials. The presence of both chlorine and hydroxyl groups in 3-(3-Chlorothiophen-2-yl)-3-hydroxypropanenitrile (CAS No. 1858023-88-7) could potentially enhance its performance in these applications by influencing charge transport properties and material stability.

Evaluation of the compound's safety profile is also an essential aspect of its research and development. While 3-(3-Chlorothiophen-2-yl)-3-hydroxypropanenitrile (CAS No. 1858023-88-7) does not fall under any hazardous or controlled substance categories, thorough toxicological studies are necessary to assess its potential effects on human health and the environment. These studies will help ensure that any future applications of this compound are safe and sustainable.

In conclusion, 3-(3-Chlorothiophen-2-yl)-3-hydroxypropanenitrile (CAS No. 1858023-88-7) is a multifaceted compound with significant potential in pharmaceuticals and material science. Its unique structural features make it a valuable intermediate for synthesizing bioactive molecules with diverse therapeutic applications. As research continues to uncover new possibilities for this compound, it is likely to play an increasingly important role in advancing scientific knowledge and innovation.